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CAS No.: 1228650-42-7
Cat. No.: B607795
Get Quote
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Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation of a stock solution of
GSK256073 in a Tris-based buffer system. GSK256073 is a potent and selective agonist for the
Hydroxycarboxylic acid receptor 2 (HCA2), also known as GPR109A[1]. Accurate preparation
of stock solutions is critical for ensuring reproducibility and reliability in experimental studies
investigating the pharmacological effects of this compound.

GSK256073 has been investigated for its potential in managing type 2 diabetes due to its
ability to reduce serum glucose levels[1][2]. It acts by suppressing non-esterified fatty acid
(NEFA) concentrations[2]. Proper solubilization and storage of GSK256073 are essential to
maintain its biological activity and ensure the integrity of experimental data. This protocol
outlines the necessary steps, materials, safety precautions, and storage conditions for
preparing a Tris-buffered stock solution of GSK256073.

Quantitative Data Summary

The following table summarizes the key chemical and physical properties of GSK256073.
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Property Value Reference

8-chloro-3-pentyl-7H-purine-

IUPAC Name ] [1]
2,6-dione
Molecular Formula C10H13CIN4O2 [1]
Molar Mass 256.69 g/mol [1]
B =>1.67 mg/mL (6.51 mM) in
Solubility [3]
DMSO

-80°C for up to 2 years; -20°C
Storage (DMSO Stock) [3]
for up to 1 year

Experimental Protocols

This section details the methodology for preparing a GSK256073 stock solution. Given the
limited aqueous solubility of many small molecule inhibitors, the recommended procedure
involves initial dissolution in an organic solvent (DMSO) followed by dilution in the desired
aqueous buffer (Tris-HCI).

l. Materials and Equipment
o GSK256073 powder

e Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade
o Tris(hydroxymethyl)aminomethane (Tris base)

e Hydrochloric acid (HCI), 1 M

e Deionized or Milli-Q water

» Analytical balance

e pH meter

o Magnetic stirrer and stir bar
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Sterile conical tubes (e.g., 15 mL and 50 mL)

Sterile serological pipettes

Micropipettes and sterile, low-retention tips

Vortex mixer

0.22 um sterile syringe filter

Sterile cryovials for aliquoting and storage

Il. Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves, when handling GSK256073 powder and solvents.

o Handle GSK256073 powder in a chemical fume hood or a ventilated enclosure to avoid
inhalation of fine particles.

e« DMSO is a potent solvent and can facilitate the absorption of other chemicals through the
skin. Handle with care.

o Consult the Safety Data Sheet (SDS) for GSK256073 and all other chemicals used for
detailed hazard information[4].

lll. Protocol for Preparation of Tris-HCI Buffer (e.g., 50
mM, pH 7.4)

o Weigh Tris Base: To prepare 100 mL of 50 mM Tris-HCI buffer, weigh out 0.605 g of Tris
base (Molar Mass = 121.14 g/maol ).

e Dissolve in Water: Add the Tris base to a beaker containing approximately 80 mL of
deionized water. Place a magnetic stir bar in the beaker and stir until the powder is
completely dissolved.

e Adjust pH: While stirring, slowly add 1 M HCI dropwise to the Tris solution. Monitor the pH
using a calibrated pH meter. Continue adding HCI until the pH reaches 7.4.
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e Final Volume: Transfer the solution to a 100 mL graduated cylinder and add deionized water
to bring the final volume to 100 mL.

« Sterilization: For cell-based assays, sterilize the buffer by filtering it through a 0.22 pm
syringe filter into a sterile container. Store the buffer at 4°C.

IV. Protocol for Preparation of GSK256073 Tris Stock
Solution (e.g., 10 mM primary stock in DMSO, diluted to
100 pM in Tris-HCI)

This protocol creates a final working solution in a Tris buffer with a low percentage of DMSO to
ensure solubility while minimizing solvent effects in biological assays.

Step 1: Preparation of a 10 mM Primary Stock in DMSO

Calculate Mass: To prepare 1 mL of a 10 mM GSK256073 stock solution, calculate the
required mass:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molar Mass ( g/mol )
o Mass = 0.010 mol/L x 0.001 L x 256.69 g/mol = 0.002567 g = 2.57 mg

o Weigh Compound: Accurately weigh approximately 2.57 mg of GSK256073 powder and
place it into a sterile microcentrifuge tube or cryovial.

e Dissolve in DMSO: Add 1 mL of anhydrous DMSO to the vial containing the GSK256073
powder.

o Ensure Complete Dissolution: Vortex the vial thoroughly for 1-2 minutes until the powder is
completely dissolved. A clear solution should be obtained[3]. This is your 10 mM primary
DMSO stock.

Step 2: Preparation of a 100 uM Working Stock in Tris-HCI

 Dilution: To prepare a 1 mL working stock of 100 uM GSK256073 in Tris-HCI buffer, perform
a 1:100 dilution of the 10 mM primary DMSO stock.
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o Pipette 990 pL of sterile 50 mM Tris-HCI (pH 7.4) into a sterile microcentrifuge tube.

o Add 10 pL of the 10 mM primary DMSO stock to the Tris-HCI buffer.

e Mix: Vortex the tube gently to ensure the solution is homogeneous. The final concentration of
DMSO in this working solution is 1%.

Note: The final concentration of the working stock can be adjusted based on experimental
needs. Always add the DMSO stock to the aqueous buffer (and not the other way around) to
prevent precipitation of the compound.

V. Storage and Stability

e Primary DMSO Stock (10 mM): Aliquot the primary stock into small, single-use volumes in
sterile cryovials to avoid repeated freeze-thaw cycles. Store these aliquots at -80°C for long-
term stability (up to 2 years) or at -20°C for shorter periods (up to 1 year)[3].

e Tris-HCIl Working Stock (100 puM): It is highly recommended to prepare the aqueous working
solution fresh on the day of the experiment. Due to the potential for hydrolysis and lower
stability in aqueous solutions, long-term storage of diluted Tris-buffered stocks is not advised.

Visualizations

The following diagrams illustrate the key workflows described in this protocol.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.medchemexpress.com/gsk256073.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Preparation of 50 mM Tris-HCI (pH 7.4)
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'
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'
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Caption: Workflow for the preparation of Tris-HCI buffer.
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Preparation of GSK256073 Stock Solution
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Caption: Workflow for GSK256073 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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